Cas no 1503943-44-9 (2-(pyrrolidin-3-yloxy)acetic acid)

• Product Name: 2-(pyrrolidin-3-yloxy)acetic acid
• CAS No: 1503943-44-9
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 6339232
• PubChem ID: 53744110
• Update Time: 2025-08-04

2-(pyrrolidin-3-yloxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(pyrrolidin-3-yloxy)acetic acid
• SCHEMBL20366140
• EN300-1717140
• 1503943-44-9

• Inchi： 1S/C6H11NO3/c8-6(9)4-10-5-1-2-7-3-5/h5,7H,1-4H2,(H,8,9)
• InChI Key： CWRHEIYKDBZYOP-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1CNCC1

Computed Properties

• Exact Mass: 145.07389321g/mol
• Monoisotopic Mass: 145.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-(pyrrolidin-3-yloxy)acetic acid

2-(Pyrrolidin-3-yloxy)acetic Acid: A Comprehensive Overview

2-(Pyrrolidin-3-yloxy)acetic acid, identified by the CAS number 1503943-44-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and material science. Recent advancements in synthetic methodologies and analytical techniques have further illuminated its characteristics and functionalities.

The chemical structure of 2-(pyrrolidin-3-yloxy)acetic acid comprises a pyrrolidine ring fused with an acetic acid moiety. The pyrrolidine ring, a five-membered saturated heterocycle containing one nitrogen atom, contributes to the compound's stability and reactivity. The acetic acid group, on the other hand, introduces carboxylic acid functionality, which is pivotal for various chemical reactions and biological interactions. This combination makes the compound versatile for both synthetic and applied research.

Recent studies have explored the synthesis of 2-(pyrrolidin-3-yloxy)acetic acid through various routes, including nucleophilic substitution and condensation reactions. These methods have been optimized to enhance yield and purity, making the compound more accessible for large-scale production. Researchers have also investigated the stereochemistry of the compound, revealing its potential as a chiral building block in asymmetric synthesis.

In terms of applications, 2-(pyrrolidin-3-yloxy)acetic acid has shown promise in the pharmaceutical industry. Its ability to act as a bioisostere or a prodrug precursor has been highlighted in recent publications. For instance, studies have demonstrated its role in modulating enzyme activity and receptor binding, suggesting its utility in developing novel therapeutic agents for conditions such as inflammation, neurodegenerative diseases, and cancer.

The environmental impact of CAS No. 1503943-44-9 has also been a topic of interest. Assessments of its biodegradability and toxicity indicate that it poses minimal risk under standard usage conditions. This aligns with growing industry trends toward sustainable chemistry practices.

In conclusion, 2-(pyrrolidin-3-yloxy)acetic acid, with its distinctive chemical properties and multifaceted applications, continues to be a focal point in scientific research. As advancements in synthetic chemistry and pharmacology unfold, this compound is expected to play an increasingly significant role in both academic and industrial settings.